Cas no 1803587-21-4 (Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2))

• Product Name: Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2)
• CAS No: 1803587-21-4
• MF: C₁₅H₁₉ClN₄O
• MW: 306.790561914444
• CID: 5211055
• PubChem ID: 75481057
• Update Time: 2025-06-26

Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2)

• Inchi： 1S/C15H18N4O.ClH/c20-15(11-5-2-1-3-6-11)18-13-10-17-19-14(13)12-7-4-8-16-9-12;/h1-3,5-6,10,12,16H,4,7-9H2,(H,17,19)(H,18,20);1H
• InChI Key： HCSQQBFPSUSINL-UHFFFAOYSA-N
• SMILES： N(C1=CNN=C1C1CNCCC1)C(C1C=CC=CC=1)=O.Cl

Additional information on Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2)

Comprehensive Overview of Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2) (CAS No. 1803587-21-4)

The compound Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2), identified by its CAS No. 1803587-21-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperidinyl-pyrazole core, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which combine a benzamide moiety with a 3-piperidinyl-1H-pyrazol-4-yl group, offering a versatile scaffold for medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2) has surged due to their relevance in targeting various biological pathways. The piperidine and pyrazole rings are known for their pharmacological properties, making this compound a candidate for studies related to central nervous system (CNS) disorders, inflammation, and metabolic diseases. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in drug formulations.

The synthesis of CAS No. 1803587-21-4 involves multi-step organic reactions, often starting with the condensation of 3-piperidinyl-1H-pyrazole-4-carbaldehyde with benzamide derivatives. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. This compound's molecular weight and stoichiometric ratio (1:2) are carefully optimized to meet research-grade standards.

From an industrial perspective, Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2) is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design (FBDD). Its modular structure allows for easy derivatization, aligning with the growing trend of personalized medicine and targeted therapy. Additionally, its potential role in kinase inhibition has sparked interest in oncology research, where small-molecule inhibitors are highly sought after.

Environmental and safety considerations are also paramount when handling CAS No. 1803587-21-4. While not classified as hazardous, proper laboratory practices and material safety data sheets (MSDS) guidelines must be followed. The compound's stability under various pH conditions and thermal profiles is well-documented, ensuring safe storage and handling.

In summary, Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-, hydrochloride (1:2) represents a promising avenue for scientific exploration. Its combination of benzamide and piperidinyl-pyrazole functionalities offers a rich platform for innovation in drug development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine initiatives.